Cas no 143425-79-0 (Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl]-)

• Product Name: Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl]-
• CAS No: 143425-79-0
• MF: C₁₇H₂₂N₂
• MW: 254.369984149933
• MDL: MFCD09163795
• CID: 3743459
• PubChem ID: 13379579
• Update Time: 2025-07-03

Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl]-
• 1-BENZYL-1-(MESITYLMETHYL)HYDRAZINE
• 143425-79-0
• AKOS015839212
• 1-benzyl-1-[(2,4,6-trimethylphenyl)methyl]hydrazine
• 1-Benzyl-1-[(2,4,6-trimethylphenyl)methyl] hydrazine

• MDL： MFCD09163795
• Inchi： 1S/C17H22N2/c1-13-9-14(2)17(15(3)10-13)12-19(18)11-16-7-5-4-6-8-16/h4-10H,11-12,18H2,1-3H3
• InChI Key： UWGNXKLUDHWAGJ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)(CC1=C(C)C=C(C)C=C1C)N

Computed Properties

• Exact Mass: 254.178298710Da
• Monoisotopic Mass: 254.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl]-

Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl] and CAS No. 143425-79-0: A Comprehensive Overview in Modern Chemical Research

The compound Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl], identified by the CAS number CAS No. 143425-79-0, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its complex aromatic and alkyl substituents, has garnered significant attention due to its unique structural properties and potential applications in various scientific domains.

In recent years, the study of such intricate organic molecules has been instrumental in advancing our understanding of molecular interactions and their implications in drug design. The presence of both phenylmethyl and 2,4,6-trimethylphenyl groups in the molecular structure suggests a high degree of steric hindrance and electronic richness, which can be exploited for designing novel pharmacophores. This dual functionality makes the compound a promising candidate for further investigation in medicinal chemistry.

The synthesis of Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl] involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. The process typically begins with the preparation of key intermediates such as benzylamine and trimethylaniline, which are then coupled through condensation reactions to form the desired product. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, underscoring the importance of cutting-edge methodologies in chemical research.

One of the most intriguing aspects of this compound is its potential role as a building block for more complex molecules. Researchers have been exploring its utility in constructing heterocyclic frameworks, which are known for their diverse biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in various diseases. This has led to several preclinical studies aimed at evaluating their therapeutic potential.

The structural motif of Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl] also makes it an interesting subject for studying electronic effects and steric interactions. The electron-donating nature of the aromatic rings combined with the bulky alkyl groups can significantly influence the reactivity and binding affinity of the molecule. This has opened up new avenues for developing molecules with tailored properties for specific applications.

In the context of pharmaceutical research, the compound's ability to interact with biological targets is a critical factor. High-throughput screening (HTS) techniques have been utilized to identify potential binding sites on proteins and other biomolecules. These studies have revealed that derivatives of this compound can modulate various signaling pathways, making them attractive candidates for drug development. Furthermore, computational methods like molecular docking have been employed to predict how these molecules might interact with biological targets at an atomic level.

The latest research findings suggest that modifications to the structure of Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl] can lead to enhanced efficacy and reduced side effects. For example, introducing fluorine atoms into the aromatic rings has been shown to improve metabolic stability while maintaining biological activity. Such findings underscore the importance of structural optimization in drug discovery processes.

Another area where this compound has shown promise is in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced properties such as thermal stability and mechanical strength. Researchers have been experimenting with incorporating this molecule into polymer backbones to create materials with tailored functionalities for industrial applications.

The environmental impact of synthesizing and using such compounds is also a topic of considerable interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that use renewable resources are being explored as alternatives to traditional synthetic approaches. These innovations not only make the production process more sustainable but also contribute to reducing the environmental footprint of chemical manufacturing.

In conclusion, Hydrazine, 1-(phenylmethyl)-1-[(2,4,6-trimethylphenyl)methyl], CAS No. 143425-79-0, is a versatile molecule with significant potential across multiple domains of chemical research. Its complex structure offers opportunities for designing novel therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in driving innovation in science and technology.